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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981

Molecular Formula: C1sH2006 Molecular Weight: 344.4 g/mol CAS Number: 103629-87-4
Class: Coumarins

To the esteemed researchers, scientists, and drug development professionals,

This technical guide serves to consolidate the available scientific information on Daucoidin A,
a natural compound belonging to the coumarin class. Despite its defined chemical structure, a
comprehensive review of publicly accessible scientific literature reveals a significant scarcity of
in-depth research on its biological activities, mechanisms of action, and potential therapeutic
applications.

Commercial suppliers list Daucoidin A as a powder with a purity of 298%, soluble in solvents
such as Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and Acetone.[1][2] HoweVer,
detailed experimental data, including quantitative analyses of its biological effects and the
signaling pathways it may modulate, are not available in the current body of scientific
publications.

The molecular formula C19H200s is shared by other natural compounds, such as Cerasidin, a
type of chalcone, which underscores the importance of specific research on each isomer to
determine its unique biological profile. The phenomenon of isomerism, where compounds
share the same molecular formula but differ in atomic arrangement, can lead to vastly different
pharmacological effects.

Given the absence of specific studies on Daucoidin A, this guide cannot provide the requested
detailed experimental protocols or signaling pathway diagrams. The creation of such specific
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technical documentation requires primary research data that is not currently published.

We encourage the scientific community to undertake foundational research to explore the
bioactivity of Daucoidin A. Such studies would be crucial in elucidating its potential
pharmacological profile and could include:

e In vitro screening: To assess its activity against various cell lines (e.g., cancer, inflammatory)
and enzymatic assays to identify potential molecular targets.

e Mechanism of action studies: To investigate the signaling pathways affected by Daucoidin A
upon interaction with biological systems.

* Invivo studies: To evaluate its efficacy, pharmacokinetics, and safety in animal models.

This document will be updated as new research on Daucoidin A becomes available. We hope
that this guide serves as a call to action for further scientific inquiry into this molecule.

Chemical Properties

Property Value Source
Molecular Formula C19H2006 [1]
Molecular Weight 344.4 g/mol [1]

CAS Number 103629-87-4 [1]
Appearance Powder [11[2]
Purity >98% [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2]
Acetate, DMSO, Acetone

Storage Desiccate at -20°C [2]

Logical Relationship: The Path Forward for
Daucoidin A Research
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The following diagram outlines a logical progression for initiating and advancing the study of
Daucoidin A, a compound for which there is currently a dearth of biological data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24697704/
https://pubmed.ncbi.nlm.nih.gov/24697704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6471298/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6471298/
https://www.benchchem.com/product/b15594981#daucoidin-a-molecular-formula-c19h20o6
https://www.benchchem.com/product/b15594981#daucoidin-a-molecular-formula-c19h20o6
https://www.benchchem.com/product/b15594981#daucoidin-a-molecular-formula-c19h20o6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15594981?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

